4-(4-aminophenyl)cyclohexan-1-one
Overview
Description
4-(4-Aminophenyl)cyclohexan-1-one, also known as 4-APC, is an organic compound belonging to the class of cyclohexanones. It is a white crystalline solid that is soluble in organic solvents such as ethanol and methanol. 4-APC has been studied for its potential applications in scientific research and laboratory experiments.
Scientific Research Applications
4-(4-aminophenyl)cyclohexan-1-one has been studied for its potential applications in scientific research. It has been used as a substrate for the enzymatic synthesis of catecholamines, such as dopamine, norepinephrine, and epinephrine. 4-(4-aminophenyl)cyclohexan-1-one has also been used in the synthesis of catechol-containing compounds, such as catecholamines and catechol estrogens. In addition, 4-(4-aminophenyl)cyclohexan-1-one has been used in the synthesis of various drugs, such as anti-inflammatory agents, beta-blockers, and anti-depressants.
Mechanism of Action
The mechanism of action of 4-(4-aminophenyl)cyclohexan-1-one is not well-understood. However, it is believed that 4-(4-aminophenyl)cyclohexan-1-one acts as an inhibitor of monoamine oxidase A (MAO-A). MAO-A is an enzyme that is responsible for the breakdown of monoamine neurotransmitters, such as dopamine, norepinephrine, and serotonin. By inhibiting MAO-A, 4-(4-aminophenyl)cyclohexan-1-one may increase the levels of these neurotransmitters in the brain, which may lead to the therapeutic effects associated with the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-aminophenyl)cyclohexan-1-one are not well-understood. However, it is believed that 4-(4-aminophenyl)cyclohexan-1-one may act as an inhibitor of monoamine oxidase A (MAO-A), which may lead to an increase in the levels of monoamine neurotransmitters in the brain. Increased levels of these neurotransmitters may lead to a variety of therapeutic effects, such as improved mood, increased energy, and improved cognitive function.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-(4-aminophenyl)cyclohexan-1-one in laboratory experiments is that it is a relatively simple and cost-effective compound to synthesize. In addition, 4-(4-aminophenyl)cyclohexan-1-one has been used in the synthesis of various drugs, such as anti-inflammatory agents, beta-blockers, and anti-depressants. However, there are some limitations to using 4-(4-aminophenyl)cyclohexan-1-one in laboratory experiments. For example, the reaction conditions must be carefully controlled in order to achieve a high yield of 4-(4-aminophenyl)cyclohexan-1-one. In addition, the mechanism of action of 4-(4-aminophenyl)cyclohexan-1-one is not well-understood, which may limit its use in certain experiments.
Future Directions
The future directions of 4-(4-aminophenyl)cyclohexan-1-one include further research into its mechanism of action, as well as its potential applications in the synthesis of various drugs. In addition, further research into the biochemical and physiological effects of 4-(4-aminophenyl)cyclohexan-1-one may provide insight into its potential therapeutic applications. Finally, further research into the synthesis of 4-(4-aminophenyl)cyclohexan-1-one may lead to improved methods for the production of this compound.
Synthesis Methods
The synthesis of 4-(4-aminophenyl)cyclohexan-1-one involves the reaction of 4-aminophenol with cyclohexanone in the presence of an acid catalyst. The reaction is typically conducted at a temperature of 100-110°C and the yield of 4-(4-aminophenyl)cyclohexan-1-one is generally high. It is important to note that the reaction conditions must be carefully controlled in order to achieve a high yield of 4-(4-aminophenyl)cyclohexan-1-one.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-aminophenyl)cyclohexan-1-one involves the conversion of a cyclohexanone derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexanone", "4-aminophenylboronic acid", "Palladium(II) acetate", "Triphenylphosphine", "Sodium hydroxide", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Acetic acid", "Sodium borohydride", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Synthesis of 4-(4-aminophenyl)cyclohexan-1-ol", "a. Dissolve cyclohexanone in ethanol and add sodium borohydride slowly with stirring.", "b. After the addition is complete, stir the mixture for 2 hours at room temperature.", "c. Quench the reaction by adding water and then acidify with hydrochloric acid.", "d. Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "e. Concentrate the solution to obtain 4-(4-aminophenyl)cyclohexan-1-ol as a white solid.", "Step 2: Synthesis of 4-(4-aminophenyl)cyclohexan-1-one", "a. Dissolve 4-aminophenylboronic acid and cyclohexanone in ethanol.", "b. Add palladium(II) acetate and triphenylphosphine to the mixture and stir under nitrogen for 30 minutes.", "c. Add sodium hydroxide and stir for an additional 2 hours at room temperature.", "d. Acidify the mixture with hydrochloric acid and extract the product with diethyl ether.", "e. Dry the organic layer over anhydrous sodium sulfate and concentrate the solution.", "f. Dissolve the residue in methanol and add sodium nitrite in acetic acid.", "g. Add a solution of sodium acetate in water and stir for 30 minutes at room temperature.", "h. Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "i. Concentrate the solution to obtain 4-(4-aminophenyl)cyclohexan-1-one as a white solid." ] } | |
CAS RN |
124500-61-4 |
Product Name |
4-(4-aminophenyl)cyclohexan-1-one |
Molecular Formula |
C12H15NO |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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